N-(tert-butyl)-7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide

• IUPAC Name: N-tert-butyl-7-fluoro-2-methyl-5-oxochromeno[2,3-b]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17FN2O3/c1-9-11(16(23)21-18(2,3)4)8-13-15(22)12-7-10(19)5-6-14(12)24-17(13)20-9/h5-8H,1-4H3,(H,21,23)
• InChI Key: LENJMGNMKSEHTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=O)C3=C(C=CC(=C3)F)OC2=N1)C(=O)NC(C)(C)C
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol

Description

N-(tert-butyl)-7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of chromenopyridines and has been shown to exhibit anti-inflammatory, anticancer, and antiviral activities.

Scientific Research Applications

Synthesis and Material Science Applications

• Aromatic Polyamides Synthesis

  The synthesis of aromatic polyamides using derivatives similar to the given compound has been documented. These polyamides exhibit high glass transition temperatures and excellent thermal stability, making them suitable for creating transparent and tough films through solvent casting. Such materials have potential applications in high-performance plastics and advanced material engineering (Chin‐Ping Yang et al., 1999).

• Polyamides with Flexible Main-Chain Ether Linkages

  Research on polyamides derived from similar compounds shows that they have significant solubility in polar solvents, high glass transition temperatures, and excellent thermal stability. These properties suggest their use in flexible electronics and as materials with high resistance to thermal degradation (S. Hsiao et al., 2000).

Medicinal Chemistry Applications

• Cholinesterase Inhibitory Activity

  Novel coumarin-pyridinium hybrids synthesized from compounds structurally related to the query have shown significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Such compounds are crucial for developing treatments for neurodegenerative diseases like Alzheimer's (Fahimeh Vafadarnejad et al., 2018).

• Antibacterial Agents

  Derivatives of the compound have been explored for their antibacterial activities. Studies show that certain modifications can significantly enhance in vitro and in vivo antibacterial efficacy, providing a pathway for developing new antibacterial agents (D. Bouzard et al., 1992).

• Fluorescent Chemosensors

  Coumarin-based compounds related to the query chemical have been synthesized and characterized as fluorescent chemosensors for detecting Cu2+ ions. These sensors exhibit high selectivity and sensitivity, making them useful for environmental monitoring and analytical chemistry applications (Kaan Karaoğlu et al., 2017).